Cas no 2034552-75-3 (3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide)

• Product Name: 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide
• CAS No: 2034552-75-3
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5337384
• Update Time: 2025-06-15

3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)benzamide
• 3-chloro-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]benzamide
• 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C16H14ClN3O2/c17-15-3-1-2-12(8-15)16(21)18-5-6-20-10-14(9-19-20)13-4-7-22-11-13/h1-4,7-11H,5-6H2,(H,18,21)
• InChI Key： WKSVMIDKMOXADS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCCN1C=C(C=N1)C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• XLogP3: 2.5
• Topological Polar Surface Area: 60.1

Additional information on 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide

3-Chloro-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide: A Comprehensive Overview

3-Chloro-N-{2-[4-(Furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034552-75-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chlorinated benzamide core and a furan-substituted pyrazole moiety, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chlorinated benzamide core of this compound is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of the furan-substituted pyrazole moiety adds an additional layer of complexity and functionality, enhancing the compound's pharmacological profile. Recent studies have shown that this combination of structural elements can lead to improved bioavailability and enhanced target specificity, which are crucial factors in drug design and development.

In the context of medicinal chemistry, the 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide has been extensively studied for its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, recent research has explored the antimicrobial properties of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide. Studies have shown that this compound exhibits potent activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, leading to cell death. This makes 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide a promising candidate for the development of new antimicrobial agents, particularly in light of the growing global concern over antibiotic resistance.

In addition to its anti-inflammatory and antimicrobial properties, 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity is thought to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide have also been studied in detail. In animal models, this compound has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide in humans. Clinical trials are currently underway to evaluate its therapeutic effects in various disease conditions. These trials will provide valuable insights into the optimal dosing regimens, potential side effects, and overall safety profile of this compound.

In conclusion, 3-chloro-N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034552-75-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents for a range of diseases. As research continues to uncover more about this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in future drug discovery efforts.